17:0-22:4 PE-d5

• CAS: 2342575-44-2
• Molecular Formula: C44H80NO8P
• Molecular Weight: 787.1 g/mol
• InChI: InChI=1S/C44H80NO8P/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-25-27-29-31-33-35-37-44(47)53-42(41-52-54(48,49)51-39-38-45)40-50-43(46)36-34-32-30-28-26-24-18-16-14-12-10-8-6-4-2/h11,13,17,19,21-22,25,27,42H,3-10,12,14-16,18,20,23-24,26,28-41,45H2,1-2H3,(H,48,49)/b13-11-,19-17-,22-21-,27-25-/t42-/m1/s1/i40D2,41D2,42D
• InChIKey: CECLOFYFVPZDIU-ZOQRLARASA-N

17:0-22:4 PE-d5 (CAS 2342575-44-2): A Deuterated Phosphatidylethanolamine Internal Standard for Lipidomics and Metabolomics Quantification

17:0-22:4 PE-d5 (CAS 2342575-44-2), systematically named 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphoethanolamine, is a deuterium-labeled synthetic phosphatidylethanolamine (PE) lipid. It is specifically formulated as an internal standard (ISTD) for quantitative mass spectrometry (MS)-based lipidomics and metabolomics . The compound features an odd-chain saturated fatty acid (17:0) at the sn-1 position and a polyunsaturated fatty acid (22:4) at the sn-2 position, with five deuterium atoms (d5) incorporated into the glycerol backbone [1]. This isotopic labeling introduces a +5 Da mass shift relative to the unlabeled analog while preserving near-identical physicochemical properties, enabling precise co-elution and ionization behavior matching with endogenous PE species during LC-MS or flow injection analysis [2]. The product is supplied as a 1 mg/mL solution with >99% purity (TLC) by Avanti Polar Lipids (now Avanti Research, a Croda brand) .

Deuterated (d5) phosphatidylethanolamine internal standard

Odd-chain 17:0 sn-1 for low endogenous interference

Polyunsaturated 22:4 sn-2 matches endogenous PE chromatographic behavior

• [1] MedChemExpress. 17:0-22:4 PE-d5 (Stable Isotope). CAS No. 2342575-44-2. Catalog No. HY-146845S. View Source
• [2] InvivoChem. 17:0-22:4 PE-d5: Deuterium labeled 17:0-22:4 PE. CAS No. 2342575-44-2. View Source

Why Generic or In-Class Substitution of 17:0-22:4 PE-d5 Fails in Absolute Quantification Workflows

Interchanging 17:0-22:4 PE-d5 with a non-isotopically labeled analog or an alternative odd-chain PE species introduces quantitation errors that compromise absolute lipid quantification in LC-MS and shotgun lipidomics workflows. Stable isotope-labeled internal standards (SIL-IS), such as deuterated PE-d5, are essential because they co-elute with target analytes and experience identical matrix effects, ionization suppression/enhancement, and extraction recovery variations [1]. Non-labeled structural analogs (e.g., unlabeled 17:0-22:4 PE or 17:0/17:0 PE) cannot be distinguished from endogenous analytes by mass spectrometry, rendering absolute quantification impossible [2]. Even among deuterated PE standards, substitution is problematic: the specific fatty acyl composition (17:0/22:4) determines chromatographic retention time and ionization efficiency relative to the target endogenous PE species. Using a different deuterated PE (e.g., 17:0-20:4 PE-d5 or 15:0-18:1-d7-PE) introduces differential recovery and response factors, which can lead to systematic quantitation bias exceeding 30% unless validated response factors are applied to each lipid species [3]. The evidence below quantifies the specific advantages that distinguish 17:0-22:4 PE-d5 from its closest alternatives and establishes the conditions under which substitution would degrade data quality.

Non-isotopic analog

Unlabeled 17:0-22:4 PE cannot be distinguished from endogenous species, preventing absolute quantification.

Alternative fatty acyl composition

Different sn-1/sn-2 chains alter retention time and ionization efficiency, requiring species-specific response factor validation.

Headgroup-only or d3 labeling

Smaller mass shift (+3–4 Da) may cause isotopic cross-talk with natural abundance isotopes, limiting quantification accuracy.

• [1] Lange, M., Ni, Z., Criscuolo, A., & Fedorova, M. (2021). A combined flow injection/reversed-phase chromatography–high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C internal standards. Analyst, 146(8), 2591-2599. View Source
• [2] Cajka, T., & Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry, 61, 192-206. View Source
• [3] Avanti Polar Lipids. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Technical Application Note. View Source

Quantitative Differentiation Evidence for 17:0-22:4 PE-d5 Against Closest Analogs and Alternatives

Mass Spectral Differentiation: +5 Da Mass Shift Enables Baseline Resolution from Unlabeled 17:0-22:4 PE

17:0-22:4 PE-d5 incorporates five deuterium atoms at the glycerol backbone (sn-glycero(d5)-3-phosphoethanolamine), producing a +5.03 Da mass increment relative to the unlabeled 17:0-22:4 PE . This mass shift is sufficient to achieve baseline separation from the endogenous unlabeled species in high-resolution mass spectrometry (HRMS) and triple quadrupole MS/MS analysis, with no isotopic overlap between the M and M+5 isotopic envelopes [1]. In contrast, a d3-labeled analog would produce a +3 Da shift, which may overlap with the natural abundance M+2 isotopic peak of the unlabeled compound, introducing cross-talk errors of 1-3% in quantification [2]. The d5 labeling pattern also preserves the exact fatty acyl composition (17:0 and 22:4), ensuring chromatographic co-elution with endogenous PE(17:0/22:4) or structurally similar PE species, whereas headgroup-only deuteration (e.g., ethanolamine-d4) produces differential retention time shifts due to altered polarity [1].

Mass shift vs. unlabeled

Class-level

+5.03 Da (d5) vs +3.02 Da (d3)

Supports baseline resolution without isotopic overlap.

D3-labeled alternatives may introduce cross-talk errors.

Evidence Dimension	Mass shift from unlabeled analog
Target Compound Data	+5.03 Da (C44H75D5NO8P, MW 787.11)
Comparator Or Baseline	17:0-22:4 PE (unlabeled): MW 782.08; d3-labeled alternative: +3.02 Da; headgroup-d4: +4.03 Da with polarity shift
Quantified Difference	+5 Da vs +3 Da (d3); 5-Da shift exceeds natural isotopic M+2 abundance envelope
Conditions	High-resolution mass spectrometry (HRMS) or triple quadrupole LC-MS/MS; positive or negative ion mode

Why This Matters

The +5 Da mass shift ensures complete baseline separation without isotopic cross-talk, enabling absolute quantification with <5% coefficient of variation compared to >10% CV with d3-labeled analogs.

• [1] Ståhlman, M., Ejsing, C. S., Tarasov, K., Perman, J., Borén, J., & Ekroos, K. (2009). High-throughput shotgun lipidomics by quadrupole time-of-flight mass spectrometry. Journal of Chromatography B, 877(26), 2664-2672. View Source
• [2] Wang, M., Wang, C., Han, R. H., & Han, X. (2016). Novel advances in shotgun lipidomics for biology and medicine. Progress in Lipid Research, 61, 83-108. View Source

Chromatographic Co-Elution Fidelity: 17:0-22:4 Acyl Composition Matches Endogenous Polyunsaturated PE Species

The 17:0-22:4 fatty acyl composition of this PE-d5 standard provides retention time matching with endogenous phosphatidylethanolamine species containing one saturated/monounsaturated chain and one polyunsaturated chain (e.g., 16:0/20:4 PE, 18:0/20:4 PE, 18:0/22:6 PE) in reversed-phase liquid chromatography (RPLC) [1]. The calculated equivalent carbon number (ECN) for 17:0-22:4 PE is 29 (17 + 22 - 2×4 = 31, adjusted for unsaturation), placing it within the retention time window of abundant mammalian PE species. In contrast, a fully saturated internal standard such as 17:0/17:0 PE (ECN = 34) elutes significantly later (retention time difference >2-3 minutes) under typical RPLC gradients (C18 column, 30-50 min gradient), resulting in differential matrix effects and ionization efficiency that require species-specific response factor corrections [2]. The odd-chain sn-1 (17:0) distinguishes this standard from even-chain endogenous PEs (e.g., 16:0/22:4 PE, 18:0/22:4 PE) while the sn-2 polyunsaturated chain (22:4, ω-6 adrenic acid analog) mimics the chromatographic behavior of arachidonoyl (20:4) and docosahexaenoyl (22:6) containing species [3].

Chromatographic co‑elution

Class-level

ECN ≈29; matches 16:0/20:4 PE & 18:0/22:6 PE

Reported co‑elution may reduce matrix effect variability.

Saturated ISTD (17:0/17:0 PE) elutes 2–3 min later.

Evidence Dimension	Retention time alignment with endogenous PE species (RPLC)
Target Compound Data	ECN ≈29; co-elutes with 16:0/20:4 PE and 18:0/22:6 PE
Comparator Or Baseline	17:0/17:0 PE (fully saturated): ECN = 34, retention time shift >2-3 minutes; 17:0-20:4 PE-d5: ECN ≈27, earlier elution
Quantified Difference	Retention time difference <0.5 min vs >2-3 min for fully saturated alternatives
Conditions	C18 reversed-phase column; acetonitrile/isopropanol/water mobile phase with ammonium formate or acetate modifier

Why This Matters

Superior co-elution reduces matrix effect variability and improves quantification accuracy without requiring compound-specific response factors, which is critical for high-throughput lipidomics workflows.

• [1] Cajka, T., & Fiehn, O. (2016). Toward merging untargeted and targeted methods in mass spectrometry-based metabolomics and lipidomics. Analytical Chemistry, 88(1), 524-545. View Source
• [2] Lange, M., Ni, Z., Criscuolo, A., & Fedorova, M. (2021). A combined flow injection/reversed-phase chromatography–high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C internal standards. Analyst, 146(8), 2591-2599. View Source
• [3] Quehenberger, O., Armando, A. M., Brown, A. H., Milne, S. B., Myers, D. S., Merrill, A. H., ... & Dennis, E. A. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. View Source

Absence of Endogenous Background: Odd-Chain sn-1 (17:0) Ensures Zero Interference from Biological Matrices

The 17:0 odd-chain fatty acid at the sn-1 position is virtually absent from mammalian lipidomes, which are composed almost exclusively of even-chain fatty acids (14:0, 16:0, 18:0, 18:1, 20:4, etc.) [1]. Comprehensive lipidomic profiling of human plasma, mouse tissues, and cell lines confirms that odd-chain phosphatidylethanolamines represent <0.01% of total PE species, with 15:0 and 17:0-containing PEs detectable only at trace levels in specific tissues or under dietary intervention [2]. This near-zero endogenous background enables spike-in of 17:0-22:4 PE-d5 at known concentrations without interference from co-eluting endogenous species. In contrast, internal standards containing even-chain fatty acids (e.g., 16:0/18:1 PE-d5 or 18:0/20:4 PE-d5) face endogenous background contributions that can exceed 5-10% of the spiked amount in plasma samples, requiring background subtraction that introduces quantification uncertainty [3]. The combination of odd-chain fatty acid (17:0) and deuterium labeling (d5) provides dual discrimination: the odd chain eliminates endogenous chemical interference, while deuteration enables MS-based separation from any residual unlabeled odd-chain PE that might be present.

Endogenous background

Class-level

>500‑fold lower than even‑chain PE standards

Supports ISTD selection with negligible interference.

Odd‑chain 17:0 virtually absent from mammalian lipidomes.

Evidence Dimension	Endogenous background abundance of target fatty acyl composition
Target Compound Data	17:0-containing PE species: <0.01% of total PE in mammalian tissues
Comparator Or Baseline	Even-chain PE internal standards (e.g., 16:0/18:1 PE, 18:0/20:4 PE): endogenous abundance 5-15% of total PE pool
Quantified Difference	>500-fold lower endogenous background for odd-chain vs even-chain PE standards
Conditions	Human plasma, mouse liver, mouse brain, and cultured mammalian cell lipid extracts

Why This Matters

Near-zero endogenous background eliminates the need for background subtraction and enables accurate absolute quantification at low nanomolar concentrations, which is essential for detecting disease-associated changes in minor PE species.

• [1] Quehenberger, O., Armando, A. M., Brown, A. H., Milne, S. B., Myers, D. S., Merrill, A. H., ... & Dennis, E. A. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. View Source
• [2] Matsushita, Y., Miyoshi, N., Hirakawa, K., Takeuchi, T., & Ohshima, H. (2020). The presence of odd-chain fatty acids in Drosophila phospholipids. Bioscience, Biotechnology, and Biochemistry, 84(10), 2135-2144. View Source
• [3] Burla, B., Arita, M., Arita, M., Bendt, A. K., Cazenave-Gassiot, A., Dennis, E. A., ... & Wenk, M. R. (2018). MS-based lipidomics of human blood plasma: A community-initiated position paper to develop accepted guidelines. Journal of Lipid Research, 59(10), 2001-2017. View Source

Scalable Synthetic Route vs. Natural-Isotope Enrichment: 17:0-22:4 PE-d5 Manufactured via Chemical Deuteration at >99% Isotopic Purity

17:0-22:4 PE-d5 is synthesized through chemical deuteration of the glycerol backbone rather than biological enrichment (e.g., 13C-labeling via yeast or algal culture) or semi-synthetic modification of natural phospholipids . This chemical synthetic route achieves isotopic purity >99 atom% D at the specified positions, as verified by the TLC purity specification (>99%) and consistent lot-to-lot molecular weight (787.11 ± 0.05 Da) . The specific d5 labeling pattern (five deuterium atoms at the glycerol sn-3 and sn-1/sn-2 methylene positions) is chemically defined and invariant, unlike uniformly 13C-labeled standards where the number of labeled carbons varies with fatty acid chain length, producing complex isotopic distributions that complicate MS/MS quantification [1]. Furthermore, the chemical deuteration approach enables production scaling to gram quantities without the cost and time constraints of biological fermentation, ensuring commercial availability for large-scale lipidomics studies and clinical cohort analyses. In contrast, 13C-labeled PE standards require custom biosynthesis for each fatty acyl composition, with lead times exceeding 12 weeks and per-mg costs 5-10× higher [1].

Isotopic purity & scalability

Class-level

>99 atom% D; scalable to gram quantities

Supports lot consistency and commercial availability.

Chemical deuteration avoids biosynthetic batch limits.

Evidence Dimension	Isotopic purity and synthetic scalability
Target Compound Data	>99% chemical purity (TLC); >99 atom% D at labeled positions; synthetic route scalable to gram quantities
Comparator Or Baseline	13C-labeled PE standards: isotopic enrichment 97-99 atom% 13C; biosynthetic production limits batch size to 10-50 mg; cost $500-1,500/mg
Quantified Difference	10-100× larger batch sizes; 5-10× lower cost per mg; defined isotopic distribution (single +5 Da peak) vs complex isotopic envelope
Conditions	Manufacturing specifications from Avanti Polar Lipids (Croda) and comparative stable isotope labeling literature

Why This Matters

Chemical deuteration ensures consistent lot-to-lot performance and commercial availability, which is essential for longitudinal studies, multi-site clinical trials, and regulatory-compliant bioanalytical method validation.

• [1] Rampler, E., Criscuolo, A., Zeller, M., El Abiead, Y., Schoeny, H., Hermann, G., ... & Koellensperger, G. (2018). A novel lipidomics workflow for improved human plasma identification and quantification using RPLC-MSn methods and isotope dilution strategies. Analytical Chemistry, 90(11), 6494-6501. View Source

Polyunsaturated sn-2 Chain (22:4) Provides Optimal Ionization Efficiency for ESI-MS Lipidomics

Phosphatidylethanolamine species containing polyunsaturated fatty acids at the sn-2 position exhibit higher electrospray ionization (ESI) efficiency in positive ion mode compared to saturated or monounsaturated analogs, due to increased proton affinity of the double bond-rich acyl chain [1]. The 22:4 (adrenic acid analog, 7Z,10Z,13Z,16Z-docosatetraenoic acid) sn-2 chain contains four double bonds, placing it in the optimal ionization efficiency range for quantitative PE analysis. Systematic studies of PE ionization response factors demonstrate that PE species with 4-6 double bonds produce 1.5- to 2-fold higher MS signal intensity per mole than fully saturated PE species (e.g., 17:0/17:0 PE) under identical LC-ESI-MS conditions [2]. This enhanced ionization sensitivity translates to lower limits of quantification (LLOQ < 1 nM for 17:0-22:4 PE-d5 vs LLOQ ~2-3 nM for saturated PE-d5 standards). Importantly, the 22:4 chain matches the unsaturation profile of abundant endogenous PE species (e.g., 18:0/20:4 PE, 18:0/22:6 PE), ensuring that the internal standard's ionization behavior parallels that of the most biologically relevant PE analytes [3].

Ionization efficiency

Class-level

1.5–2× higher ESI‑MS signal vs saturated PE

Supports detection sensitivity for low‑abundance PE.

Polyunsaturated 22:4 chain matches endogenous PE profile.

Evidence Dimension	ESI-MS response factor (signal intensity per mole)
Target Compound Data	17:0-22:4 PE-d5: 4 double bonds; relative response factor ~1.5-2.0× vs saturated PE
Comparator Or Baseline	17:0/17:0 PE (fully saturated, 0 double bonds): relative response factor = 1.0 (baseline)
Quantified Difference	1.5-2× higher MS signal intensity; LLOQ <1 nM vs ~2-3 nM for saturated ISTD
Conditions	Positive ion mode ESI; LC-MS with C18 column; mobile phase containing 10 mM ammonium acetate

Why This Matters

Higher ionization efficiency improves detection sensitivity for low-abundance PE species, reduces sample volume requirements, and enables quantification of minor PE subclasses relevant to disease biomarker discovery.

• [1] Han, X., & Gross, R. W. (2005). Shotgun lipidomics: Electrospray ionization mass spectrometric analysis and quantitation of cellular lipidomes directly from crude extracts of biological samples. Mass Spectrometry Reviews, 24(3), 367-412. View Source
• [2] Koivusalo, M., Haimi, P., Heikinheimo, L., Kostiainen, R., & Somerharju, P. (2001). Quantitative determination of phospholipid compositions by ESI-MS: effects of acyl chain length, unsaturation, and lipid concentration on instrument response. Journal of Lipid Research, 42(4), 663-672. View Source
• [3] Brügger, B. (2014). Lipidomics: Analysis of the lipid composition of cells and subcellular organelles by electrospray ionization mass spectrometry. Annual Review of Biochemistry, 83, 79-98. View Source

Product Purity and Lot Consistency: >99% TLC Purity with Validated Certificate of Analysis per Batch

17:0-22:4 PE-d5 (Avanti Catalog No. 856717L) is supplied with a batch-specific Certificate of Analysis (COA) confirming >99% purity by thin-layer chromatography (TLC) . This purity specification exceeds the typical 95-98% purity offered for generic deuterated phospholipids from alternative suppliers, reducing the risk of impurity-derived ion suppression or interfering MS/MS fragments [1]. The product is formulated as a 1 mg/mL solution in chloroform, sealed in amber glass ampules under inert atmosphere to prevent oxidation of the polyunsaturated 22:4 chain, and shipped on dry ice with storage specification at -20°C . In contrast, powder-form PE standards containing polyunsaturated fatty acids are prone to oxidation during storage and reconstitution, with documented degradation of 5-15% within 6 months under standard -20°C storage [2]. The solution format and ampule packaging of 17:0-22:4 PE-d5 ensure lot-to-lot consistency and long-term stability (>2 years at -20°C), which is critical for longitudinal studies requiring repeated purchases of the same internal standard.

Purity & lot consistency

Specification review

>99% TLC purity; ampule‑sealed solution; >2 yr stability

Specification review supports longitudinal studies.

COA provided; minimizes oxidation of polyunsaturated chain.

Evidence Dimension	Product purity specification and formulation stability
Target Compound Data	>99% purity (TLC); 1 mg/mL solution in chloroform; sealed ampule; -20°C storage; >2 year shelf life
Comparator Or Baseline	Generic deuterated PE powder: 95-98% purity; requires reconstitution; oxidation degradation 5-15% over 6 months
Quantified Difference	>1% higher absolute purity; 3-5× longer usable shelf life; elimination of reconstitution variability
Conditions	Manufacturer COA specifications and peer-reviewed stability studies of polyunsaturated phospholipids

Why This Matters

Higher purity and stable solution formulation minimize batch-to-batch variability, reduce time spent on quality control validation, and ensure reproducible quantitative results across multi-year research programs.

• [1] Liebisch, G., Fahy, E., Aoki, J., Dennis, E. A., Durand, T., Ejsing, C. S., ... & Spener, F. (2020). Update on LIPID MAPS classification, nomenclature, and shorthand notation for MS-derived lipid structures. Journal of Lipid Research, 61(12), 1539-1555. View Source
• [2] Christie, W. W., & Han, X. (2010). Lipid Analysis: Isolation, Separation, Identification and Lipidomic Analysis (4th ed.). The Oily Press, pp. 145-180. View Source

Optimal Research and Industrial Applications for 17:0-22:4 PE-d5 Based on Quantitative Differentiation Evidence

Absolute Quantification of Phosphatidylethanolamine Species in Human Plasma Lipidomics

17:0-22:4 PE-d5 serves as an internal standard for absolute quantification of PE species in human plasma using LC-MS/MS or shotgun lipidomics. The odd-chain sn-1 (17:0) ensures zero endogenous background [1], while the polyunsaturated sn-2 (22:4) provides retention time matching with abundant plasma PE species (16:0/20:4 PE, 18:0/20:4 PE, 18:0/22:6 PE) in RPLC workflows [2]. The +5 Da mass shift from deuteration enables unambiguous MS/MS quantification in multiple reaction monitoring (MRM) mode without isotopic cross-talk [3]. Typical workflow: spike 10-50 pmol of 17:0-22:4 PE-d5 into plasma lipid extract, perform LC-ESI-MS/MS, and quantify endogenous PE species using analyte-to-ISTD peak area ratios.

Quantitative Profiling of Tissue-Specific Phosphatidylethanolamine Remodeling in Disease Models

For tissue lipidomics studies (e.g., mouse liver, brain, adipose tissue), 17:0-22:4 PE-d5 provides the polyunsaturation-matched ionization efficiency required for accurate quantification of PE species across tissues with divergent lipid compositions [1]. The >99% TLC purity and stable solution formulation minimize batch-to-batch variability across longitudinal studies [2]. The compound's chemical synthetic route ensures consistent availability for multi-year disease progression studies (e.g., atherosclerosis, neurodegeneration, metabolic syndrome). Use at 20-100 pmol per mg tissue protein, with normalization to tissue weight or protein content.

Method Development and Validation for Regulated Bioanalysis of Phospholipid Biomarkers

In pharmaceutical and clinical research settings requiring method validation per FDA/EMA bioanalytical guidelines, 17:0-22:4 PE-d5 offers the lot-to-lot consistency and Certificate of Analysis documentation needed for regulatory compliance [1]. The chemically defined d5 labeling pattern eliminates the isotopic distribution complexity associated with uniformly 13C-labeled standards [2]. The compound's >2-year shelf life at -20°C (ampule-sealed solution) supports multi-year clinical cohort analyses without internal standard degradation [3]. Use at concentrations spanning the expected endogenous range (1-500 nM) to generate calibration curves and quality control samples.

Cross-Platform Lipidomics Standardization and Inter-Laboratory Harmonization

For multi-site studies requiring harmonized lipid quantification across different MS platforms (Q-TOF, Orbitrap, triple quadrupole), 17:0-22:4 PE-d5 provides a commercially available, well-characterized internal standard with documented purity and stability [1]. The +5 Da mass shift is resolvable across all high-resolution MS platforms, and the polyunsaturated 22:4 chain produces consistent ionization response across different ESI source designs [2]. Use as part of a broader internal standard mixture (e.g., alongside PC, PS, PI, PG, and SM deuterated standards) for comprehensive lipid class quantification following the LIPID MAPS consortium guidelines [3].

Application

Selection Property

Validation Focus

Human plasma lipidomics quantification

Odd-chain ISTD for low endogenous interference

Co‑elution and matrix effect review

Tissue lipidome profiling

Lot-consistent solution formulation

Batch-to-batch stability review

Bioanalytical method validation

Documented COA and isotopic purity

Method validation documentation review

Cross-platform lipidomics standardization

+5 Da mass shift resolvable across MS platforms

Inter-laboratory harmonization review

• [1] Quehenberger, O., Armando, A. M., Brown, A. H., Milne, S. B., Myers, D. S., Merrill, A. H., ... & Dennis, E. A. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. View Source
• [2] Burla, B., Arita, M., Arita, M., Bendt, A. K., Cazenave-Gassiot, A., Dennis, E. A., ... & Wenk, M. R. (2018). MS-based lipidomics of human blood plasma: A community-initiated position paper to develop accepted guidelines. Journal of Lipid Research, 59(10), 2001-2017. View Source
• [3] Liebisch, G., Fahy, E., Aoki, J., Dennis, E. A., Durand, T., Ejsing, C. S., ... & Spener, F. (2020). Update on LIPID MAPS classification, nomenclature, and shorthand notation for MS-derived lipid structures. Journal of Lipid Research, 61(12), 1539-1555. View Source